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Compound of Interest

Compound Name:
2-Amino-6-

(Trifluoromethoxy)phenol

Cat. No.: B581549 Get Quote

In the landscape of contemporary drug discovery, the strategic selection of molecular building

blocks is paramount to success. 2-Amino-6-(Trifluoromethoxy)phenol, identified by its CAS

number 1261524-09-7, has emerged as a key intermediate for researchers and medicinal

chemists. Its unique trifunctional aromatic scaffold—possessing a hydroxyl, an amino, and a

trifluoromethoxy group in a specific ortho/meta relationship—offers a versatile platform for

constructing complex molecular architectures.

The true value of this compound lies in the strategic incorporation of the trifluoromethoxy (-

OCF₃) group. This substituent is increasingly favored in pharmaceutical chemistry for its

profound ability to enhance critical drug-like properties.[1] Unlike more traditional moieties, the -

OCF₃ group acts as a "super-halogen," providing a powerful combination of high

electronegativity and lipophilicity.[1] This enhancement of lipophilicity and metabolic stability

can significantly improve a drug candidate's membrane permeability, bioavailability, and in vivo

half-life, making it a crucial tool for overcoming pharmacokinetic challenges.[2][3] This guide

provides an in-depth technical overview of 2-Amino-6-(Trifluoromethoxy)phenol, from its

fundamental properties to its strategic application in the laboratory.

Chapter 1: Physicochemical and Structural
Characteristics
The utility of 2-Amino-6-(Trifluoromethoxy)phenol begins with its distinct physical and

chemical properties. These characteristics dictate its behavior in reactions, its solubility, and its
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handling requirements.

Core Properties
A summary of the compound's key quantitative data is presented below for easy reference.

Property Value Source(s)

CAS Number 1261524-09-7 [4][5][6][7]

Molecular Formula C₇H₆F₃NO₂ [5][6][7]

Molecular Weight 193.13 g/mol [5][6][7]

Appearance

Light brown to brown or off-

white to pale yellow crystalline

solid

[4][5][6]

Melting Point 110-115 °C [5][6]

Boiling Point 210.1 ± 40.0 °C (Predicted) [4]

Density 1.479 - 1.48 g/cm³ [4][5][6]

Solubility

Sparingly soluble in water;

Soluble in polar organic

solvents (e.g., DMSO,

Methanol)

[5][6]

pKa 7.88 ± 0.35 (Predicted) [4]

Molecular Structure
The arrangement of the functional groups on the phenol ring is critical to the molecule's

reactivity and utility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB34674064.htm
https://www.chemicalmanufacturers.in/acyclovir-ep-impurity-c-aciclovir-n7-isomer--10272613.html
https://www.tradeindia.com/products/2-amino-6-trifluoromethoxy-phenol-c10020102.html
https://www.anaxlab.com/product/1261524-09-7-2-amino-6-trifluoromethoxyphenol
https://www.chemicalmanufacturers.in/acyclovir-ep-impurity-c-aciclovir-n7-isomer--10272613.html
https://www.tradeindia.com/products/2-amino-6-trifluoromethoxy-phenol-c10020102.html
https://www.anaxlab.com/product/1261524-09-7-2-amino-6-trifluoromethoxyphenol
https://www.chemicalmanufacturers.in/acyclovir-ep-impurity-c-aciclovir-n7-isomer--10272613.html
https://www.tradeindia.com/products/2-amino-6-trifluoromethoxy-phenol-c10020102.html
https://www.anaxlab.com/product/1261524-09-7-2-amino-6-trifluoromethoxyphenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB34674064.htm
https://www.chemicalmanufacturers.in/acyclovir-ep-impurity-c-aciclovir-n7-isomer--10272613.html
https://www.tradeindia.com/products/2-amino-6-trifluoromethoxy-phenol-c10020102.html
https://www.chemicalmanufacturers.in/acyclovir-ep-impurity-c-aciclovir-n7-isomer--10272613.html
https://www.tradeindia.com/products/2-amino-6-trifluoromethoxy-phenol-c10020102.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB34674064.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB34674064.htm
https://www.chemicalmanufacturers.in/acyclovir-ep-impurity-c-aciclovir-n7-isomer--10272613.html
https://www.tradeindia.com/products/2-amino-6-trifluoromethoxy-phenol-c10020102.html
https://www.chemicalmanufacturers.in/acyclovir-ep-impurity-c-aciclovir-n7-isomer--10272613.html
https://www.tradeindia.com/products/2-amino-6-trifluoromethoxy-phenol-c10020102.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB34674064.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incorporate
2-Amino-6-(OCF₃)phenol

into Lead Compound

Trifluoromethoxy Group (-OCF₃)
Properties

High Metabolic
Stability

Increased
Lipophilicity

Electron
Withdrawing

Improved Bioavailability
& Half-Life

Enhanced Membrane
Permeability (e.g., BBB)

Modulated Receptor
Binding & pKa

Optimized Drug
Candidate

Click to download full resolution via product page

Caption: Logic flow of the -OCF₃ group's impact on drug properties.

Chapter 3: Synthesis and Reactivity
While 2-Amino-6-(Trifluoromethoxy)phenol is commercially available from various suppliers,

understanding its synthesis is crucial for process development and analog design. [4]A

plausible and efficient synthetic route can be designed based on established principles of

aromatic chemistry.
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Proposed Synthetic Pathway
A common and logical approach to installing an amino group ortho to a hydroxyl group is

through the nitration of a phenol precursor followed by the chemical reduction of the resulting

nitro group. A patent for a structurally related aminophenol demonstrates the viability of this

nitration-reduction sequence. [8]

Start: 2-(Trifluoromethoxy)phenol

Step 1: Nitration

Intermediate:
2-Nitro-6-(Trifluoromethoxy)phenol

Step 2: Reduction

Product:
2-Amino-6-(Trifluoromethoxy)phenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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